1,1-Diphenylcyclopentanetetrone

• CAS No.: 41998-32-7
• Molecular Formula: C17H10O4
• Molecular Weight: 278.26 g/mol
• IUPAC Name: 5,5-diphenylcyclopentane-1,2,3,4-tetrone
• InChI: InChI=1S/C17H10O4/c18-13-14(19)16(21)17(15(13)20,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
• InChI Key: JRHANKJTSLNXLS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2(C(=O)C(=O)C(=O)C2=O)C3=CC=CC=C3
• Synonyms: 1,1-diphenylcyclopentanetetrone

Description

1,1-Diphenylcyclopentanetetrone is a cyclopentane derivative featuring a central five-membered ring substituted with four ketone groups (tetrone) and two phenyl groups at the 1,1-positions . Its molecular structure combines the steric and electronic effects of aromatic phenyl substituents with the polar, electron-deficient nature of multiple ketone moieties.

The tetrone functionality (four ketone groups) distinguishes it from simpler cyclopentane derivatives, such as diketones or mono-ketones, which are more commonly studied for their reactivity and biological activities .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural differences between 1,1-Diphenylcyclopentanetetrone and related compounds:

Compound Name	Molecular Formula	Key Functional Groups	Substituents	Structural Features
1,1-Diphenylcyclopentanetetrone	C₁₇H₁₂O₄	Tetrone (4 ketones)	1,1-Diphenyl	Cyclopentane core with high polarity
1,15-Diphenylpentadecane-3,5,11,13-tetrone	C₂₇H₂₈O₄	Tetrone (4 ketones)	1,15-Diphenyl	Linear pentadecane chain with alternating ketones
1-Cyclopropyl-2-(2-fluorophenyl)ethanone	C₁₂H₁₁FO	Single ketone	Cyclopropyl, 2-fluorophenyl	Linear chain with fluorinated aryl group
1,5-Diphenylpentane-1,5-dione	C₁₇H₁₄O₂	Diketone (2 ketones)	Terminal phenyl groups	Linear diketone with aromatic termini

Key Observations :

• Ring vs. Chain Structure : 1,1-Diphenylcyclopentanetetrone’s cyclopentane core introduces ring strain and conformational rigidity, unlike the flexible pentadecane chain in 1,15-diphenylpentadecane-tetrone . This rigidity may limit its reactivity in certain cycloaddition reactions compared to linear analogs.
• Ketone Density : The tetrone structure provides four electron-withdrawing ketone groups, enhancing electrophilicity at the carbonyl carbons. This contrasts with diketones (e.g., 1,5-diphenylpentane-1,5-dione), which have fewer reactive sites .

Challenges and Limitations

• Synthetic Complexity : The preparation of 1,1-Diphenylcyclopentanetetrone likely requires multi-step carbonyl coupling reactions, similar to methods used for difluoroallenes (e.g., difluorovinylidenation of carbonyl compounds) . However, the steric bulk of phenyl groups may necessitate specialized catalysts or conditions.